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For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodometric titration is a highly accurate and reliable analytical method used to determine the

concentration of oxidizing or reducing agents. This application note provides a detailed protocol

for the determination of the concentration of strontium thiosulphate (SrS₂O₃) solutions via

iodometric titration. The principle of this method is based on the reaction of thiosulfate ions

(S₂O₃²⁻) with iodine (I₂). In this indirect titration, a known excess of iodide ions is added to an

acidic solution of a primary standard oxidizing agent, such as potassium iodate (KIO₃), to

liberate a precise amount of iodine. This liberated iodine is then titrated with the strontium
thiosulphate solution. The endpoint of the titration is detected using a starch indicator, which

forms a deep blue complex with iodine.

The reaction between thiosulfate and iodine is a classic redox reaction where thiosulfate is

oxidized to tetrathionate (S₄O₆²⁻), and iodine is reduced to iodide ions (I⁻). This method is

widely applicable in various fields, including pharmaceutical analysis, water quality testing, and

chemical manufacturing, for the quantification of any substance that can quantitatively oxidize

iodide to iodine.

Principle of the Reaction
The iodometric titration of strontium thiosulphate involves two main chemical reactions:
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Liberation of Iodine: A standard solution of potassium iodate (KIO₃), a primary standard, is

treated with an excess of potassium iodide (KI) in an acidic medium (e.g., using sulfuric acid,

H₂SO₄). The iodate ions oxidize the iodide ions to produce a known amount of iodine.

Reaction: KIO₃ + 5KI + 3H₂SO₄ → 3I₂ + 3K₂SO₄ + 3H₂O

Titration with Thiosulphate: The liberated iodine is then titrated with the strontium
thiosulphate solution. The thiosulfate ions reduce the iodine back to iodide ions.

Reaction: 2SrS₂O₃ + I₂ → SrS₄O₆ + 2SrI₂

Ionic Equation: 2S₂O₃²⁻(aq) + I₂(aq) → S₄O₆²⁻(aq) + 2I⁻(aq)

The endpoint is reached when all the iodine has been consumed by the thiosulfate, indicated

by the disappearance of the blue color of the starch-iodine complex.

Experimental Protocols
3.1. Reagent and Solution Preparation

0.1 M Strontium Thiosulphate Solution (approximate):

Dissolve an accurately weighed amount of strontium thiosulphate pentahydrate

(SrS₂O₃·5H₂O) in freshly boiled and cooled distilled water. For a 1 L solution, this will be

approximately 283.77 g. Note: The exact concentration will be determined by

standardization.

0.01 M Potassium Iodate (KIO₃) Standard Solution:

Accurately weigh approximately 2.14 g of analytical grade potassium iodate (previously

dried at 110°C for 1 hour and cooled in a desiccator).

Dissolve the KIO₃ in distilled water in a 1 L volumetric flask and make up to the mark.

Calculate the exact molarity.

Potassium Iodide (KI) Solution (10% w/v):
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Dissolve 10 g of KI in 100 mL of distilled water. Prepare this solution fresh as it can be

susceptible to air oxidation.

Sulphuric Acid (H₂SO₄) Solution (1 M):

Slowly add 56 mL of concentrated sulfuric acid to approximately 900 mL of distilled water

in a beaker, with constant stirring, in an ice bath. Make up the volume to 1 L with distilled

water.

Starch Indicator Solution (1% w/v):

Make a paste of 1 g of soluble starch with a small amount of cold distilled water.

Pour this paste into 100 mL of boiling distilled water with continuous stirring.

Boil for a few minutes until the solution is clear, then cool. This solution should be

prepared fresh daily.

3.2. Standardization of Strontium Thiosulphate Solution

Pipette 25.00 mL of the standard 0.01 M potassium iodate solution into a 250 mL Erlenmeyer

flask.

Add 10 mL of the 10% potassium iodide solution and 10 mL of 1 M sulfuric acid.

Swirl the flask gently and allow it to stand in the dark for 5-10 minutes to ensure the

complete liberation of iodine. The solution will turn a deep brown color due to the liberated

iodine.

Titrate the liberated iodine with the prepared strontium thiosulphate solution from a

burette. The brown color of the solution will fade to a pale yellow.

When the solution is pale yellow, add 2 mL of the starch indicator solution. The solution will

turn a deep blue-black color.

Continue the titration by adding the strontium thiosulphate solution dropwise, with constant

swirling, until the blue color completely disappears, leaving a colorless solution. This is the

endpoint of the titration.
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Record the volume of the strontium thiosulphate solution used.

Repeat the titration at least two more times to obtain concordant results (titration volumes

agreeing within 0.1 mL).

Data Presentation
The results of the titration can be summarized in the following table:

Titration No.
Volume of KIO₃
Solution (mL)

Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
SrS₂O₃
Solution Used
(mL)

1 25.00 0.00 24.50 24.50

2 25.00 24.50 48.95 24.45

3 25.00 0.10 24.60 24.50

Average 24.48

4.1. Calculation of Strontium Thiosulphate Concentration

From the stoichiometry of the reactions: 1 mole of KIO₃ reacts to produce 3 moles of I₂. 1 mole

of I₂ reacts with 2 moles of S₂O₃²⁻. Therefore, 1 mole of KIO₃ is equivalent to 6 moles of

S₂O₃²⁻.

The concentration of the strontium thiosulphate solution can be calculated using the formula:

M₁V₁ / n₁ = M₂V₂ / n₂

Where:

M₁ = Molarity of KIO₃ solution

V₁ = Volume of KIO₃ solution used

n₁ = Stoichiometric coefficient of KIO₃ (1)
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M₂ = Molarity of SrS₂O₃ solution

V₂ = Volume of SrS₂O₃ solution used

n₂ = Stoichiometric coefficient of S₂O₃²⁻ (6)

Example Calculation: Using the average volume from the table and assuming the molarity of

the KIO₃ solution is exactly 0.0100 M:

M₂ = (M₁V₁n₂) / (n₁V₂) M₂ = (0.0100 M * 25.00 mL * 6) / (1 * 24.48 mL) M₂ = 0.0613 M

The exact concentration of the strontium thiosulphate solution is 0.0613 M.

Visualizations
Experimental Workflow Diagram
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1. Reagent Preparation

2. Iodine Liberation

3. Titration

4. Data Analysis
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Caption: Workflow for the iodometric titration of strontium thiosulphate.
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Chemical Reaction Pathway

Step 1: Iodine Liberation

Step 2: Titration

Indicator Reaction

KIO₃ (oxidizing agent)

I₂ (liberated iodine)

+

KI (excess iodide) +

H₂SO₄ (acidic medium)

+

SrS₄O₆ + SrI₂

reaction

I₂

SrS₂O₃ (titrant) reaction

Starch

Blue-Black Complex
+ I₂

Click to download full resolution via product page

Caption: Chemical react

To cite this document: BenchChem. [Application Notes and Protocols for Iodometric Titration
of Strontium Thiosulphate Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#iodometric-titration-of-strontium-
thiosulphate-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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